Cas no 646450-38-6 (Phosphoric acid, pentyl dipropyl ester)

• Product Name: Phosphoric acid, pentyl dipropyl ester
• CAS No: 646450-38-6
• MF: C₁₁H₂₅O₄P
• MW: 252.287564992905
• CID: 420889
• PubChem ID: 12031862
• Update Time: 2025-04-19

Phosphoric acid, pentyl dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, pentyl dipropyl ester
• pentyl dipropyl phosphate
• 646450-38-6
• DTXSID90476179

• Inchi： 1S/C11H25O4P/c1-4-7-8-11-15-16(12,13-9-5-2)14-10-6-3/h4-11H2,1-3H3
• InChI Key： RCWUXPGHJCTUEG-UHFFFAOYSA-N
• SMILES： P(=O)(OCCC)(OCCC)OCCCCC

Computed Properties

• Exact Mass: 252.14915
• Monoisotopic Mass: 252.14904627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76